Cas no 27423-54-7 (3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl-)
27423-54-7 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl-
CAS No:27423-54-7
MF:C14H10ClN3O
MW:271.701701641083
CID:251163
PubChem ID:135767949
Update Time:2025-09-19
3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl-
- 5-(4-CHLOROPHENYL)-1,2-DIHYDRO-2-PHENYL-3H-1,2,4-TRIAZOL-3-ONE
- 5-(4-chlorophenyl)-2-phenyl-1H-1,2,4-triazol-3-one
- 2-Phenyl-5-<4-chlor-phenyl>-2.4-dihydro-<1.2.4>triazol-3-on
- A819060
- 27423-54-7
- DTXSID90492490
- MFCD09877936
- 5-(4-chlorophenyl)-2-cyclohexa-2,4-dien-1-yl-1,2,4-triazol-2-ium-3-one
- SCHEMBL7660378
- 5-(4-chlorophenyl)-2-phenyl-4H-1, 2, 4-triazol-3-one
- 5-(4-Chlorophenyl)-2-phenyl-1,2-dihydro-3H-1,2,4-triazol-3-one
- 5-(4-chlorophenyl)-2-phenyl-4H-1,2,4-triazol-3-one
-
- MDL: MFCD09877936
- Inchi: 1S/C14H10ClN3O/c15-11-8-6-10(7-9-11)13-16-14(19)18(17-13)12-4-2-1-3-5-12/h1-9H,(H,16,17,19)
- InChI Key: WUEMDLVLKWGZBY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NN(C(N1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 271.05100
- Monoisotopic Mass: 271.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.2
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.36
- Refractive Index: 1.675
- PSA: 50.68000
- LogP: 2.88100
3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM316025-1g |
5-(4-Chlorophenyl)-1,2-dihydro-2-phenyl-3H-1,2,4-triazol-3-one |
27423-54-7 | 95% | 1g |
$521 | 2024-07-28 | |
| Ambeed | A819030-1g |
5-(4-Chlorophenyl)-1,2-dihydro-2-phenyl-3H-1,2,4-triazol-3-one |
27423-54-7 | 95+% | 1g |
$474.0 | 2024-04-20 |
3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
27423-54-7 (3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-1,2-dihydro-2-phenyl-) Related Products
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